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Compound of Interest

Compound Name: 2-Isopropylbenzenethiol
CAS No.: 6262-87-9
Cat. No.: B1581741
Get Quote
. J

CAS: 6262-87-9 | Role: Sterically Hindered Aryl-Sulfur Scaffold[1][2]

Executive Summary: The Ortho-Effect in Sourcing

2-Isopropylbenzenethiol (also known as o-cumenethiol) is a specialized building block used
primarily to introduce a bulky, lipophilic aryl-thio motif into drug candidates.[1][2] Its value lies in
the ortho-isopropyl group, which provides significant steric hindrance, often used to lock
conformations in biaryl systems or modulate metabolic stability (blocking metabolic hot spots).

[1][2]

However, this steric bulk presents a sourcing challenge: Synthesis byproducts are difficult to
remove. Commercial grades vary significantly between "Technical” (90%) and "Synthesis"
(>95%) grades.[1][2] For drug development, using technical grade material without re-
purification can lead to failed metal-catalyzed cross-couplings (e.g., Buchwald-Hartwig) due to
sulfur-poisoning impurities.[1][2]

Chemical Identity & Critical Properties
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Distinguishing the ortho isomer from the para isomer (4-isopropylbenzenethiol, CAS 4946-14-9)
is critical, as they have vastly different steric profiles.[1][2]

Property Specification Technical Note

Verify COA matches this

specific isomer.

CAS Number 6262-87-9

Often mislabeled as
IUPAC Name 2-Propan-2-ylbenzenethiol "Isopropylthiophenol”
(ambiguous).[1][2]

Molecular Weight 152.26 g/mol

High boiling point makes
Boiling Point 220-227 °C distillation purification energy-

intensive.[1][2]

Denser than water; forms
Density 1.01 g/mL bottom layer in aqueous

workups.[1][2]

Requires dedicated fume hood
Odor Profile Penetrating Stench lines and bleach scrubbers.[1]

[2]

Supplier Landscape & Grade Analysis

The market is bifurcated into high-purity reagents for discovery and technical grades for bulk
synthesis.[1][2]

Tier 1: High-Fidelity Discovery Reagents (>95%)
Recommended for: SAR studies, late-stage functionalization, and biological assays.[1][2]
e Tokyo Chemical Industry (TCI[1][3]

o Product Code: 10857[2][3]

o Spec: >95.0% (GC)[1][3]
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o Assessment: TCl is the preferred vendor for medicinal chemistry due to their rigorous
exclusion of disulfide impurities.[1][2] Their "store under inert gas" protocol minimizes the
in-situ oxidation that plagues lower-tier suppliers.[1][2]

e Santa Cruz Biotechnology (SCBT)[1][4]

o Catalog: sc-260020

o Assessment: Reliable for gram-scale discovery needs. Often repackaged from primary
synthesizers but maintains good QC on isomeric purity.[1][2]

Tier 2: Technical Grade Sources (90%)
Recommended for: Early-stage intermediate synthesis (where purification follows).[1]
e Sigma-Aldrich (Merck)[1][2]

o Product Code: 127503[2][5]

o Spec: Technical Grade, 90%

o Risk Factor: The 10% impurity profile typically includes 2,2'-diisopropyl diphenyl disulfide
(oxidation product) and cumene (starting material).[1][2]

o Mitigation: If used for Pd-catalyzed couplings, the disulfide impurity can poison the
catalyst.[1][2] You must reduce this material (e.g., Zn/HCI or LiAlH4) prior to use in
sensitive catalytic cycles.[1][2]

Tier 3: Bulk/ICustom Synthesis[2]

e Enamine / WuXi AppTec: For kilogram-scale GMP requirements, custom synthesis is
required as catalog vendors rarely stock >100g batches of this specific isomer due to shelf-
life stability (oxidation).[1][2]

Technical Deep Dive: Impurity Profiling &

Management
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The synthesis of 2-isopropylbenzenethiol typically involves the reaction of a Grignard reagent
with elemental sulfur or the reduction of sulfonyl chlorides.[1][2] Both routes leave specific
fingerprints.[1][2]

The "Silent Killer": Disulfide Contamination

Thiols oxidize to disulfides upon contact with air.[1][2]

[1][2]

o Detection: Disulfides are often silent in simple LC-MS (low ionization) but visible in 1H NMR
(slight downfield shift of the isopropyl methine proton).[1][2]

e Impact: In nucleophilic substitution reactions (

), disulfides are inert, leading to stoichiometric errors.

Visualization: Sourcing & QC Decision Logic

The following diagram outlines the decision process for selecting a supplier grade based on the
intended experimental application.
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Need 2-Isopropylbenzenethiol

Application Type?

Bio-Assay / Late Stage SAR Bulk Intermediate Synthesis
(High Purity Needed) (Purification Planned)

;

Select Sigma Technical
(90% Purity)

Select TCI / SCBT
(>95% Purity)

QC: Run 1H NMR
Check Isopropyl Methine Shift

Disulfide Present?

Protocol: Zn/HCI Reduction

+ Distillation

Proceed to Reaction

Click to download full resolution via product page

Figure 1: Decision logic for sourcing and quality control based on experimental sensitivity.
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Handling & Safety Protocol (Standard Operating
Procedure)

Hazard Class: Corrosive (Category 1B), Stench.[1][2]
e Odor Containment:
o All transfers must occur in a fume hood with a face velocity >100 fpm.[1][2]

o Bleach Trap: All glassware and syringes must be rinsed immediately with a 10% sodium
hypochlorite (bleach) solution.[1][2] This oxidizes the thiol to the odorless sulfonate.[1][2]

o Do not use rotary evaporators shared with open labs; use a dedicated diaphragm pump
vented to a scrubber.[1][2]

o Storage:

o Inert Atmosphere: Store under Argon or Nitrogen.[1][2] The 2-isopropy! group does not
prevent oxidation; it only slows it sterically.[1][2]

o Cap Seal: Parafilm is insufficient.[1][2] Use electrical tape or Teflon tape over the cap to
prevent oxygen ingress and odor leakage.[1][2]

Synthesis-Based Verification (Self-Validating
Protocol)

If commercial stock is degraded (cloudy or solid precipitate), regenerate the thiol using this
reductive protocol:

o Dissolve: Dissolve the impure thiol (containing disulfide) in glacial acetic acid.
e Reduce: Add Zinc powder (3.0 equiv) and dilute HCI dropwise. Stir at reflux for 2 hours.
o Mechanism:[2][6]

[1]2]
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» Extract: Dilute with water, extract into hexanes (thiol is highly lipophilic).[1][2]
« Distill: Kugelrohr distillation is effective due to the high boiling point (220°C).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Sourcing & Quality Assurance Guide: 2-
Isopropylbenzenethiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581741/docs#technical-sourcing-quality-assurance-
guide-2-isopropylbenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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